(Z)-ethyl 2-(2-((4-(N,N-dipropylsulfamoyl)benzoyl)imino)-6-sulfamoylbenzo[d]thiazol-3(2H)-yl)acetate

• IUPAC Name: ethyl 2-[2-[4-(dipropylsulfamoyl)benzoyl]imino-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C24H30N4O7S3/c1-4-13-27(14-5-2)38(33,34)18-9-7-17(8-10-18)23(30)26-24-28(16-22(29)35-6-3)20-12-11-19(37(25,31)32)15-21(20)36-24/h7-12,15H,4-6,13-14,16H2,1-3H3,(H2,25,31,32)
• InChI Key: ROSCROMERWDAQV-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCC)S(=O)(=O)C1=CC=C(C=C1)C(=O)N=C2N(C3=C(S2)C=C(C=C3)S(=O)(=O)N)CC(=O)OCC
• Molecular Formula: C24H30N4O7S3
• Molecular Weight: 582.7 g/mol
• CAS No.: 865247-72-9

Description

(Z)-ethyl 2-(2-((4-(N,N-dipropylsulfamoyl)benzoyl)imino)-6-sulfamoylbenzo[d]thiazol-3(2H)-yl)acetate is a useful research compound. Its molecular formula is C24H30N4O7S3 and its molecular weight is 582.71. The purity is usually 95%.
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Scientific Research Applications

Mechanistic Studies and Synthesis Pathways

• Research on similar thiazole derivatives has led to a better understanding of chemical reaction mechanisms, such as the competitive pathways through hypervalent sulfurane and zwitterion formations. These studies offer insights into the reactivity and potential applications of thiazole compounds in synthetic chemistry (Yamamoto et al., 1989).

Catalytic Applications

• Thiazole derivatives have been synthesized using nano-catalysts, showcasing efficient and environmentally friendly methods for preparing compounds with potential fungicide and peptide derivative applications. This highlights the role of such compounds in developing new catalytic synthesis pathways that are more sustainable (Kalhor, 2015).

Antagonists and Inhibitors

• Certain thiazole derivatives have been explored as potent antagonists or inhibitors against specific biological targets, indicating the potential for these compounds to be used in medicinal chemistry for therapeutic purposes. Such studies exemplify the application of thiazole compounds in the development of new drugs and pharmacological agents (Hayashi et al., 1998).

Chemical Transformations and New Compound Synthesis

• Thiazole and benzothiazole compounds have been involved in various chemical transformations, leading to the synthesis of novel molecules with potential applications across different fields of chemistry and pharmacology. These synthetic methodologies demonstrate the versatility of thiazole derivatives in creating complex molecules (Tverdokhlebov et al., 2005).

Anticancer Agents

• The synthesis of new benzothiazole acylhydrazones as anticancer agents showcases the potential therapeutic applications of these compounds. Research in this area contributes to the ongoing search for more effective and targeted cancer treatments, highlighting the role of thiazole derivatives in medicinal chemistry (Osmaniye et al., 2018).